3-Isopropoxy-2-(methylthio)phenol

• Molecular Formula: C10H14O2S
• Molecular Weight: 198.28 g/mol
• IUPAC Name: 2-methylsulfanyl-3-propan-2-yloxyphenol
• InChI: InChI=1S/C10H14O2S/c1-7(2)12-9-6-4-5-8(11)10(9)13-3/h4-7,11H,1-3H3
• InChI Key: DLXDQOIGYNZCRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1SC)O

Description

3-Isopropoxy-2-(methylthio)phenol is a phenolic derivative featuring a methylthio (-SCH₃) group at the 2-position and an isopropoxy (-OCH(CH₃)₂) group at the 3-position of the benzene ring. Phenolic compounds with sulfur-containing substituents, such as methylthio groups, are known for their roles in natural systems (e.g., pollinator attraction in orchids) and synthetic applications (e.g., pharmaceuticals or agrochemicals) [1].

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(METHYLSULFANYL)-3-(PROPAN-2-YLOXY)PHENOL typically involves the reaction of 2-hydroxy-3-methylthiophenol with isopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions in an appropriate solvent like acetone or dimethylformamide (DMF). The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(METHYLSULFANYL)-3-(PROPAN-2-YLOXY)PHENOL undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The phenolic group can be reduced to a corresponding hydroxy compound using reducing agents such as sodium borohydride.

Substitution: The phenolic hydroxyl group can participate in nucleophilic substitution reactions, forming ethers or esters.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid, acetic acid as solvent.

Reduction: Sodium borohydride, ethanol as solvent.

Substitution: Alkyl halides, acyl chlorides, bases like potassium carbonate, solvents like acetone or DMF.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Hydroxy derivatives.

Substitution: Ethers, esters.

Scientific Research Applications

2-(METHYLSULFANYL)-3-(PROPAN-2-YLOXY)PHENOL has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(METHYLSULFANYL)-3-(PROPAN-2-YLOXY)PHENOL involves its interaction with various molecular targets and pathways. The phenolic hydroxyl group can form hydrogen bonds with biological molecules, influencing their activity. The methylsulfanyl group can undergo oxidation, generating reactive species that may interact with cellular components. These interactions can modulate biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Structural Analogs and Substitution Patterns

The following table summarizes key structural analogs of 3-Isopropoxy-2-(methylthio)phenol, highlighting substituent positions, molecular weights, and biological roles:

Compound Name	CAS Number	Molecular Formula	Substituents (Position)	Molecular Weight	Biological Role/Source
2-(Methylthio)phenol	1073-29-6	C₇H₈OS	-SCH₃ (2), -OH (1)	140.20 g/mol	Pollinator attractant in Caladenia crebra [1]
4-Hydroxy-3-(methylthio)benzaldehyde	Not provided	C₈H₈O₂S	-SCH₃ (3), -OH (4), -CHO (1)	168.21 g/mol	Pollinator attractant in Caladenia crebra [1]
Mercaptodimethur (Methiocarb)	2032-65-7	C₁₁H₁₅NO₂S	-SCH₃ (4), -OCONHCH₃ (3,5-dimethyl)	225.31 g/mol	Pesticide/acaricide [8]
3,5-Dimethyl-4-(methylthio)phenol	Not provided	C₉H₁₂OS	-SCH₃ (4), -CH₃ (3,5)	168.25 g/mol	Intermediate in pesticide synthesis [6]

Key Observations:

• Substituent Position Effects: The placement of the methylthio group significantly influences bioactivity. For example, 2-(methylthio)phenol acts as a pollinator attractant, while Mercaptodimethur (4-methylthio derivative) exhibits pesticidal properties due to its carbamate group [8].

Spectroscopic and Analytical Data

While direct data for 3-Isopropoxy-2-(methylthio)phenol is unavailable, highlights the use of NMR and MS for characterizing similar sulfur-containing aromatics. For instance, 5a,6-Anhydrobisdethiobis(methylthio)gliotoxin was identified via ^1H/^13C NMR cross-referencing with synthetic standards [2]. Such methods would apply to elucidating the structure of 3-Isopropoxy-2-(methylthio)phenol.

Q & A

Q. Q1. What are the recommended synthetic routes for 3-isopropoxy-2-(methylthio)phenol, and how can regioselectivity be controlled during synthesis?

A: The synthesis typically involves nucleophilic substitution or coupling reactions. For example, introducing the isopropoxy group at the 3-position of 2-(methylthio)phenol (CAS 1073-29-6, ) can be achieved using 3-bromopropanol derivatives under alkaline conditions. Regioselectivity is controlled by steric and electronic factors: the methylthio group at position 2 acts as an electron-donating substituent, directing electrophilic substitution to the para position. Advanced optimization may require catalysts like phase-transfer agents or temperature gradients to minimize byproducts .

Q. Q2. What analytical techniques are most effective for characterizing 3-isopropoxy-2-(methylthio)phenol, and how are spectral data interpreted?

A: Key techniques include:

• NMR Spectroscopy : $^1$H and $^{13}$C NMR identify substituent positions (e.g., isopropoxy’s split methyl signals at δ ~1.2–1.4 ppm and methine at δ ~4.5 ppm).
• Mass Spectrometry (MS) : High-resolution MS confirms molecular weight (e.g., C$_{10}$H$_{14}$O$_2$S: calculated 210.0668 g/mol).
• HPLC : Purity assessment using reverse-phase columns (C18) with UV detection at 254 nm.
  Cross-referencing with databases like PubChem ensures accurate interpretation .

Q. Q3. How does the methylthio group influence the compound’s stability under varying pH and temperature conditions?

A: The methylthio group increases susceptibility to oxidation, forming sulfoxide/sulfone derivatives. Stability studies in buffered solutions (pH 3–9) show optimal integrity at pH 6–6. Thermal gravimetric analysis (TGA) reveals decomposition above 150°C. Store under inert gas (N$_2$) at −20°C to prevent degradation .

Advanced Research Questions

Q. Q4. How can computational modeling (e.g., DFT) predict reactivity and interaction mechanisms of 3-isopropoxy-2-(methylthio)phenol with biological targets?

A: Density Functional Theory (DFT) calculates frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites. Docking simulations with enzymes (e.g., tyrosinase) model binding affinities, guided by the compound’s thioether and phenolic groups. These models align with experimental IC$_{50}$ values from enzyme inhibition assays .

Q. Q5. What strategies resolve contradictions in reported bioactivity data for structurally similar methylthio-phenol derivatives?

A: Discrepancies often arise from assay conditions (e.g., solvent polarity, cell line variability). Systematic approaches include:

• Meta-analysis : Compare data across studies using standardized metrics (e.g., pIC$_{50}$).
• Structure-Activity Relationship (SAR) : Correlate substituent effects (e.g., isopropoxy vs. methoxy) with activity trends.
• Orthogonal assays : Validate results via fluorescence polarization and surface plasmon resonance (SPR) .

Q. Q6. What are the challenges in optimizing solvent systems for catalytic asymmetric synthesis of chiral derivatives of this compound?

A: The phenolic hydroxyl and thioether groups complicate chiral induction. Polar aprotic solvents (e.g., DMF) stabilize intermediates but may reduce enantioselectivity. Recent advances use chiral ligands (e.g., BINOL-phosphates) in THF/water mixtures, achieving >90% enantiomeric excess (ee) via kinetic resolution .

Q. Q7. How do environmental factors (e.g., light, oxygen) influence degradation pathways, and what mitigative steps are recommended?

A: Photodegradation via C–S bond cleavage is observed under UV light (λ = 254 nm). Oxygen accelerates oxidation to sulfoxide. Mitigation strategies include:

• Additives : Antioxidants like BHT (butylated hydroxytoluene) at 0.1% w/w.
• Packaging : Amber glass vials with oxygen scavengers.
• Analytical Monitoring : LC-MS tracking of degradation products .

Safety and Regulatory Considerations

Q. Q8. What safety protocols are advised for handling 3-isopropoxy-2-(methylthio)phenol, given its structural analogs’ toxicity profiles?

A: Based on IFRA standards for methylthio-phenols :

• PPE : Nitrile gloves, lab coat, and safety goggles.
• Ventilation : Use fume hoods for weighing and synthesis.
• Disposal : Neutralize with 10% NaOH before incineration.
  Acute toxicity data (e.g., LD$_{50}$) should be confirmed via OECD Guideline 423 .